Cas no 100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-)
100103-31-9 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
CAS No:100103-31-9
MF:C12H22O
MW:182.302484035492
CID:1124895
PubChem ID:13610334
Update Time:2025-04-20
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
- EN300-1156781
- 4-tert-Butyl-3-ethylcyclohexan-1-one
- SCHEMBL4705847
- 100103-31-9
-
- Inchi： 1S/C12H22O/c1-5-9-8-10(13)6-7-11(9)12(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key： NTCULBQOQNAPNN-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(C)(C)C)C(CC)C1
Computed Properties
- Exact Mass: 182.16716
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156781-0.05g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.05g |
$827.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.1g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.1g |
$867.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.25g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.25g |
$906.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.5g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.5g |
$946.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-1.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-2.5g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 2.5g |
$1931.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-5.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-10.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 10g |
$4236.0 | 2023-06-09 |
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-) Related Products
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